Cas no 63250-36-2 (Epicaptopril)

• Product Name: Epicaptopril
• CAS No: 63250-36-2
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 2188937
• PubChem ID: 688267
• Update Time: 2025-09-27

Epicaptopril Chemical and Physical Properties

Names and Identifiers

• 1-[(2R)-2-methyl-3-mercaptopropionyl ]proline
• (2S)-1-[(2R)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid
• Epicaptopril
• CHEMBL269634
• Captopril specified impurity F [EP]
• 1-[(2R)-3-Mercapto-2-methyl-1-oxopropyl]-L-proline; 2-D-Methyl-3-mercaptopropanoyl-L-proline; SQ 14534; Captopril Impurity F;
• (S)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
• DB-311590
• 1-[(2R)-2-Methyl-3-mercaptopropionyl]proline
• Captopril impurity F [EP]
• 63250-36-2
• PPW0ENH1HA
• DTXSID60212642
• Captopril Impurity F
• SCHEMBL7983782
• UNII-PPW0ENH1HA
• Q27093120
• (2S)-1-((2R)-2-Methyl-3-sulfanylpropanoyl)pyrrolidine-2-carboxylic acid
• (S)-1-((R)-3-Mercapto-2-methylpropanoyl)pyrrolidine-2-carboxylic acid
• SQ 14534
• 2-D-Methyl-3-mercaptopropanoyl-L-proline
• SQ-14534
• L-Proline, 1-((2R)-3-mercapto-2-methyl-1-oxopropyl)-
• DB02032
• CAPTOPRIL IMPURITY F [EP IMPURITY]
• (2s)-1-[(2s)-2-methyl-3-sulfanylpropanoyl]pyr-rolidine-2-carboxylic acid
• CAPTOPRIL IMPURITY F (EP IMPURITY)
• DTXCID90135133
• HY-136511
• Captopril specified impurity F

• MDL： MFCD21333121
• Inchi： 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7-/m0/s1
• InChI Key： FAKRSMQSSFJEIM-BQBZGAKWSA-N
• SMILES： SC[C@H](C)C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives